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Compound of Interest

Compound Name: S-1-Cbz-3-Boc-aminopyrrolidine

Cat. No.: B057388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

and technical data for (S)-1-Cbz-3-Boc-aminopyrrolidine (CAS No. 122536-74-7). This chiral

pyrrolidine derivative is a critical building block in medicinal chemistry, particularly in the

synthesis of kinase inhibitors and other complex pharmaceutical agents. This guide includes a

summary of commercial suppliers, detailed experimental protocols for key transformations, and

visualizations of relevant chemical workflows.

Commercial Supplier Overview
(S)-1-Cbz-3-Boc-aminopyrrolidine, also known by its IUPAC name benzyl (3S)-3-[(tert-

butoxycarbonyl)amino]pyrrolidine-1-carboxylate, is available from a range of commercial

suppliers. The purity and available quantities vary, impacting its suitability for different research

and development stages, from initial screening to scale-up production. A summary of offerings

from several suppliers is presented below.
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Supplier Purity
Available
Quantities

Price (USD) Lead Time

AccelaChem ≥95% 0.25g, bulk $1200 (0.25g) 4+ weeks

Career Henan

Chemical Co.
85.0-99.8%

Custom (up to

200 kg/week )
Inquire Within 3 days

ChemicalBook Varies by vendor
Grams to

Kilograms
Varies Varies

Sigma-Aldrich ≥95% Inquire Inquire Inquire

Weifang Yangxu

Group
99%

Milligrams to

Kilograms
Inquire 7 days

Note: Prices and lead times are subject to change and should be confirmed with the respective

suppliers. "Inquire" indicates that pricing is available upon request for specific quantities.

Experimental Protocols
The utility of (S)-1-Cbz-3-Boc-aminopyrrolidine lies in its versatile reactivity, allowing for

selective deprotection and subsequent elaboration of the pyrrolidine scaffold. Below are

detailed experimental protocols for common transformations.

Protocol 1: Boc Deprotection
The tert-butoxycarbonyl (Boc) group is a widely used amine protecting group that can be

removed under acidic conditions. This protocol describes a general procedure for the selective

deprotection of the Boc group from (S)-1-Cbz-3-Boc-aminopyrrolidine.

Materials:

(S)-1-Cbz-3-Boc-aminopyrrolidine

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)
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Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolve (S)-1-Cbz-3-Boc-aminopyrrolidine (1.0 eq) in dichloromethane (DCM, 10 volumes).

To the stirred solution, add trifluoroacetic acid (TFA, 2-4 eq) dropwise at room temperature.

Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-

mass spectrometry (LC-MS). The reaction is typically complete within 1-2 hours.

Upon completion, carefully quench the reaction by adding saturated sodium bicarbonate

solution until gas evolution ceases.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 10

volumes).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude

product, (S)-1-Cbz-3-aminopyrrolidine.

The crude product can be purified by column chromatography on silica gel if necessary.

Protocol 2: Quality Control - Chiral HPLC for
Enantiomeric Purity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensuring the enantiomeric purity of chiral building blocks is critical in drug development. This

protocol outlines a general method for determining the enantiomeric excess (e.e.) of (S)-1-Cbz-

3-Boc-aminopyrrolidine using chiral High-Performance Liquid Chromatography (HPLC).

Instrumentation and Columns:

HPLC system with a UV detector

Chiral stationary phase column (e.g., CHIRALPAK® series)

Mobile Phase and Conditions:

A typical mobile phase consists of a mixture of a non-polar solvent (e.g., hexane or heptane)

and a polar modifier (e.g., isopropanol or ethanol) with a small amount of an amine additive

(e.g., diethylamine) to improve peak shape.

The exact composition of the mobile phase and the flow rate should be optimized for the

specific chiral column used to achieve baseline separation of the enantiomers.

Detection is typically performed at a wavelength where the compound exhibits strong UV

absorbance (e.g., 220-260 nm).

Sample Preparation:

Prepare a stock solution of the (S)-1-Cbz-3-Boc-aminopyrrolidine sample in the mobile

phase or a compatible solvent at a concentration of approximately 1 mg/mL.

Prepare a solution of the racemic mixture to confirm the elution order of the enantiomers.

Procedure:

Equilibrate the chiral HPLC column with the mobile phase until a stable baseline is achieved.

Inject a small volume (e.g., 5-10 µL) of the sample solution onto the column.

Record the chromatogram and identify the peaks corresponding to the (S) and (R)

enantiomers by comparing with the chromatogram of the racemate.
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Calculate the enantiomeric excess using the peak areas of the two enantiomers: e.e. (%) = [

(Area(S) - Area(R)) / (Area(S) + Area(R)) ] x 100

Mandatory Visualizations
The following diagrams, generated using the DOT language, illustrate key workflows relevant to

the use of (S)-1-Cbz-3-Boc-aminopyrrolidine.
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Caption: Synthetic workflow for a kinase inhibitor intermediate.
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Quality Control Workflow for Chiral Purity Analysis

Receive Batch of
(S)-1-Cbz-3-Boc-aminopyrrolidine

Prepare Analytical Sample
and Racemic Standard

Chiral HPLC Analysis

Integrate Peaks and
Calculate Enantiomeric Excess

e.e. > 99%?

Release Batch for
Further Synthesis

Yes

Quarantine Batch and
Investigate Deviation

No

Click to download full resolution via product page

Caption: Quality control workflow for chiral purity analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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